Cas no 69803-62-9 (Phosphine oxide, (2-methyl-2-butenyl)diphenyl-)

Phosphine oxide, (2-methyl-2-butenyl)diphenyl- structure
69803-62-9 structure
Product Name:Phosphine oxide, (2-methyl-2-butenyl)diphenyl-
CAS No:69803-62-9
MF:C17H19OP
MW:270.305925607681
CID:391348
PubChem ID:71374356
Update Time:2025-04-19

Phosphine oxide, (2-methyl-2-butenyl)diphenyl- Chemical and Physical Properties

Names and Identifiers

    • Phosphine oxide, (2-methyl-2-butenyl)diphenyl-
    • [2-methylbut-2-enyl(phenyl)phosphoryl]benzene
    • 69803-62-9
    • DTXSID80797143
    • (2-Methylbut-2-en-1-yl)(oxo)diphenyl-lambda~5~-phosphane
    • Inchi: 1S/C17H19OP/c1-3-15(2)14-19(18,16-10-6-4-7-11-16)17-12-8-5-9-13-17/h3-13H,14H2,1-2H3
    • InChI Key: MJLJRDSOXBJLBE-UHFFFAOYSA-N
    • SMILES: P(C1C=CC=CC=1)(C1C=CC=CC=1)(CC(=CC)C)=O

Computed Properties

  • Exact Mass: 270.11747
  • Monoisotopic Mass: 270.117352223g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 324
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 4
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07
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